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Compound of Interest

Compound Name: (123B9)2-L2-PTX

Cat. No.: B15579229 Get Quote

An In-depth Technical Guide on the Peptide-Drug Conjugate (123B9)2-L2-PTX

For Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the peptide-drug conjugate

(123B9)2-L2-PTX, a promising agent in the field of targeted cancer therapy. This document

details its molecular characteristics, the underlying signaling pathways it modulates, and

general experimental methodologies relevant to its synthesis and characterization.

Core Molecular Data
(123B9)2-L2-PTX is an EphA2-agonistic peptide-drug conjugate (PDC).[1] It is composed of a

dimeric form of the 123B9 peptide, a linker (L2), and the chemotherapeutic drug Paclitaxel

(PTX).[1] The dimeric nature of the 123B9 peptide enhances its agonistic activity towards the

EphA2 receptor.
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Property Value Reference

Molecular Formula C192H254Cl2F2N34O63 [1]

Molecular Weight 4155.16 g/mol [1]

Target Ephrin Receptor (EphA2) [1]

Pathway

Antibody-drug Conjugate/ADC

Related; Protein Tyrosine

Kinase/RTK

[1]

Therapeutic Rationale: The EphA2 Signaling
Pathway
EphA2 is a receptor tyrosine kinase that is frequently overexpressed in a variety of cancers,

including breast, lung, ovarian, and pancreatic cancers. Its role in cancer is complex, exhibiting

both tumor-suppressive and pro-oncogenic functions depending on the cellular context and

ligand availability.

Canonical vs. Non-Canonical EphA2 Signaling

Canonical (Ligand-Dependent) Signaling: In normal cells, the binding of its ligand, ephrin-A1,

to EphA2 induces receptor clustering, autophosphorylation, and subsequent downstream

signaling that can lead to tumor suppressive effects such as inhibition of cell proliferation and

migration.[2][3] This pathway often involves the suppression of oncogenic pathways like

RAS-MAPK and PI3K/AKT.[3][4]

Non-Canonical (Ligand-Independent) Signaling: In many cancer cells, EphA2 is

overexpressed in a low-ephrin-A1 environment. This leads to a ligand-independent, pro-

oncogenic signaling cascade.[2] This pathway is often initiated by phosphorylation of EphA2

at Serine 897 by kinases such as RSK, AKT, and PKA, promoting tumor cell survival,

migration, invasion, and metastasis.[2][3][5]

(123B9)2-L2-PTX is designed to function as an EphA2 agonist, mimicking the action of ephrin-

A1. By binding to and activating EphA2, it aims to induce the canonical, tumor-suppressive

signaling pathway, leading to receptor internalization and degradation, thereby reducing the
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overall levels of pro-oncogenic EphA2 on the cancer cell surface. Concurrently, upon

internalization, the cytotoxic payload, Paclitaxel, is released inside the cancer cell, leading to

targeted cell death.

Below is a diagram illustrating the dual nature of the EphA2 signaling pathway.
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EphA2 Signaling Pathway
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General Workflow for PDC Characterization

Synthesis & Purification

Characterization

PDC Synthesis

Purification (e.g., RP-HPLC)

Intact Mass Analysis (MS)
- Confirm Molecular Weight

- Determine Drug-to-Antibody Ratio (DAR)

Peptide Mapping (LC-MS/MS)
- Sequence Confirmation
- Localization of Payload

Purity Analysis (HPLC)
- Assess Purity & Aggregation

In Vitro Functional Assays
- Binding Affinity (e.g., ELISA, SPR)

- Cytotoxicity Assay

In Vivo Efficacy & Toxicity Studies
- Xenograft Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-P11018/123B9-2-L2-PTX-DataSheet-MedChemExpress.pdf
https://www.jstage.jst.go.jp/article/bpb/40/10/40_b17-00446/_html/-char/en
https://www.jstage.jst.go.jp/article/bpb/40/10/40_b17-00446/_html/-char/en
https://encyclopedia.pub/entry/8091
https://aacrjournals.org/mcr/article/6/12/1795/90180/The-EphA2-Receptor-and-EphrinA1-Ligand-in-Solid
https://www.mdpi.com/1422-0067/25/22/12191
https://www.benchchem.com/product/b15579229#molecular-weight-and-formula-of-123b9-2-l2-ptx
https://www.benchchem.com/product/b15579229#molecular-weight-and-formula-of-123b9-2-l2-ptx
https://www.benchchem.com/product/b15579229#molecular-weight-and-formula-of-123b9-2-l2-ptx
https://www.benchchem.com/product/b15579229#molecular-weight-and-formula-of-123b9-2-l2-ptx
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

